Cas no 37418-88-5 (3-Hydroxyphthalic anhydride)

3-Hydroxyphthalic anhydride structure
3-Hydroxyphthalic anhydride structure
Product Name:3-Hydroxyphthalic anhydride
CAS No:37418-88-5
MF:C8H4O4
MW:164.11496257782
MDL:MFCD00011557
CID:307432
PubChem ID:96580
Update Time:2025-04-19

3-Hydroxyphthalic anhydride Chemical and Physical Properties

Names and Identifiers

    • 4-Hydroxyisobenzofuran-1,3-dione
    • 1,3-Isobenzofurandione,4-hydroxy-
    • 3-Hydroxyphthalic anhydride
    • 4-hydroxy-2-benzofuran-1,3-dione
    • NSC 80858
    • 3-Hydroxyphthalic acid anhydride
    • 1,3-Isobenzofurandione, 4-hydroxy-
    • 4-Hydroxy-isobenzofuran-1,3-dione
    • 4-hydroxy-1,3-dihydro-2-benzofuran-1,3-dione
    • Phthalic anhydride, 3-hydroxy-
    • 3-Hydroxyphthalicanhydride
    • 3-Hydroxyphthalic anhydride treated .beta.-lactoglobulin from bovine whey
    • 1,?3-?Isobenzofurandione, 4
    • BCP15658
    • SY039506
    • 3-Hydroxyphthalic anhydride treated egg albumin grade IV
    • BRN 0135783
    • UNII-RT7FSX9YBD
    • 4-HYDROXY-1,3-ISOBENZOFURANDIONE
    • 3-Hydroxyphthalic anhydride treated BSA
    • AC-29923
    • CCTOEAMRIIXGDJ-UHFFFAOYSA-N
    • NSC80858
    • FT-0639372
    • 37418-88-5
    • MFCD00011557
    • 3-Hydroxyphthalic anhydride treated egg white
    • 3-Hydroxyphthalic anhydride treated purified ovomucoid
    • 5-18-03-00184 (Beilstein Handbook Reference)
    • CHEMBL2057864
    • BP-13154
    • SCHEMBL382951
    • 3-Hydroxyphthalic anhydride, 98%
    • NSC-80858
    • CS-W005592
    • HY-W005592
    • 3-Hydroxyphthalic anhydride treated whey
    • F2147-1038
    • DTXSID10190860
    • P15398
    • RT7FSX9YBD
    • AS-10283
    • 3-Hydroxyphthalic anhydride treated casein
    • hydroxyphthalic anhydride
    • 3-Hydroxy-phthalic acid anhydride
    • A6397
    • EN300-75262
    • 3-Hydroxyphthalic anhydride treated partially purified ovomucoid
    • AMY19150
    • SB40546
    • AKOS005660534
    • 3-hydroxy-phthalicanhydrid
    • BBL036792
    • STK930474
    • 3-HP anhydride
    • DB-008314
    • DTXCID50113351
    • MDL： MFCD00011557
    • Inchi： 1S/C8H4O4/c9-5-3-1-2-4-6(5)8(11)12-7(4)10/h1-3,9H
    • InChI Key： CCTOEAMRIIXGDJ-UHFFFAOYSA-N
    • SMILES： O1C(C2C=CC=C(C=2C1=O)O)=O
    • BRN： 0135783

Computed Properties

  • Exact Mass: 164.01100
  • Monoisotopic Mass: 164.010959
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 1.5
  • Topological Polar Surface Area: 63.6

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.624±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 199-201 ºC (ethyl acetate )
  • Boiling Point: 365.4°Cat760mmHg
  • Flash Point: 160.2°C
  • Refractive Index: 1.666
  • Solubility: Slightly soluble (2 g/l) (25 º C),
  • PSA: 63.60000
  • LogP: 0.70280
  • Solubility: Not determined
  • Vapor Pressure: No data available

3-Hydroxyphthalic anhydride Security Information

  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • FLUKA BRAND F CODES：21
  • RTECS：TI3300000
  • Hazardous Material Identification： Xi
  • Storage Condition：Inert atmosphere,Room Temperature
  • Risk Phrases：R36/37/38

3-Hydroxyphthalic anhydride Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Hydroxyphthalic anhydride Pricemore >>

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3-Hydroxyphthalic anhydride Production Method

3-Hydroxyphthalic anhydride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:37418-88-5)4-Hydroxyisobenzofuran-1,3-dione
Order Number:LE18222
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:18
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:37418-88-5)3-HYDROXYPHTHALIC ANHYDRIDE
Order Number:sfd7289
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
(CAS:37418-88-5)3-Hydroxyphthalic anhydride
Order Number:AC084
Stock Status:in Stock
Quantity:25kg
Purity:98%
Pricing Information Last Updated:Monday, 18 August 2025 09:27
Price ($):discuss personally
Email:mera.z@nitrobenzenechemical.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:37418-88-5)3-Hydroxyphthalic anhydride
Order Number:A6397
Stock Status:in Stock
Quantity:100g/500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):307.0/1530.0
Email:sales@amadischem.com

3-Hydroxyphthalic anhydride Related Literature

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37418-88-5 (3-Hydroxyphthalic anhydride) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:37418-88-5)4-Hydroxyisobenzofuran-1,3-dione
LE18222
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:37418-88-5)3-HYDROXYPHTHALIC ANHYDRIDE
sfd7289
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email